4-Bromo-5-cyclopropoxynicotinaldehyde

• Molecular Formula: C9H8BrNO2
• Molecular Weight: 242.07 g/mol
• IUPAC Name: 4-bromo-5-cyclopropyloxypyridine-3-carbaldehyde
• InChI: InChI=1S/C9H8BrNO2/c10-9-6(5-12)3-11-4-8(9)13-7-1-2-7/h3-5,7H,1-2H2
• InChI Key: JQEQGBXUGNNFJG-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(C(=CN=C2)C=O)Br

Description

4-Bromo-5-cyclopropoxynicotinaldehyde is a nicotinaldehyde derivative featuring a bromine atom at the 4-position and a cyclopropoxy group at the 5-position of the pyridine ring. Its molecular formula is inferred as C₉H₈BrNO₂, with a molecular weight of approximately 250.08 g/mol (based on analogous compounds). The aldehyde functional group at the 3-position enhances its reactivity, making it a versatile intermediate in organic synthesis and medicinal chemistry. The cyclopropoxy moiety introduces steric bulk and electronic effects, which can modulate solubility and reaction pathways compared to simpler substituents like chlorine or hydroxyl groups .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-Bromo-5-cyclopropoxynicotinaldehyde typically involves the bromination of a nicotinaldehyde precursor followed by the introduction of the cyclopropoxy group. One common method involves the use of bromine or a brominating agent to introduce the bromine atom at the desired position. The cyclopropoxy group can be introduced through a nucleophilic substitution reaction using a suitable cyclopropylating agent.

Industrial Production Methods: Industrial production of this compound may involve large-scale bromination and cyclopropylation reactions under controlled conditions to ensure high yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions: 4-Bromo-5-cyclopropoxynicotinaldehyde can undergo various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form the corresponding carboxylic acid.

Reduction: The aldehyde group can be reduced to form the corresponding alcohol.

Substitution: The bromine atom can be substituted with other nucleophiles, such as amines or thiols.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are typically used.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium azide or thiourea.

Major Products:

Oxidation: 4-Bromo-5-cyclopropoxynicotinic acid.

Reduction: 4-Bromo-5-cyclopropoxynicotinalcohol.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

4-Bromo-5-cyclopropoxynicotinaldehyde has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: It can be used in the study of enzyme-catalyzed reactions involving aldehydes.

Industry: Used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-Bromo-5-cyclopropoxynicotinaldehyde involves its interaction with specific molecular targets, such as enzymes or receptors. The aldehyde group can form covalent bonds with nucleophilic residues in proteins, leading to inhibition or modification of their activity. The bromine atom and cyclopropoxy group may also contribute to the compound’s binding affinity and specificity.

Comparison with Similar Compounds

Reactivity and Electronic Effects

• Halogen Influence: Bromine at the 4-position (vs.
• Cyclopropoxy Group : The cyclopropoxy moiety at the 5-position introduces steric constraints, slowing reactions requiring planar transition states (e.g., nucleophilic aromatic substitution) but enhancing stability in hydrophobic environments .

Solubility and Physical Properties

• 4-Bromo-5-cyclopropoxynicotinaldehyde is less soluble in water than hydroxyl- or chlorinated analogs due to the bulky cyclopropoxy group but shows moderate solubility in dimethyl sulfoxide (DMSO) and dichloromethane .
• In contrast, 5-Bromo-4-hydroxynicotinaldehyde exhibits higher aqueous solubility due to hydrogen bonding from the hydroxyl group .

Comparative Performance in Drug Discovery

• 5-Bromo-4-hydroxynicotinaldehyde outperforms bromo-chloro analogs in binding affinity to certain enzymes due to hydrogen-bonding interactions .
• 4-Bromo-5-cyclopropoxynicotinaldehyde may offer improved metabolic stability over hydroxylated derivatives, as seen in cyclopropoxy-containing nitriles .